Cas no 831209-36-0 (6,8-dichloro-3-4-(furan-2-carbonyl)piperazine-1-carbonyl-2H-chromen-2-one)
831209-36-0 structure
Product Name:6,8-dichloro-3-4-(furan-2-carbonyl)piperazine-1-carbonyl-2H-chromen-2-one
CAS No:831209-36-0
MF:C19H14Cl2N2O5
MW:421.23086309433
CID:6155850
PubChem ID:1250961
Update Time:2024-01-06
6,8-dichloro-3-4-(furan-2-carbonyl)piperazine-1-carbonyl-2H-chromen-2-one Chemical and Physical Properties
Names and Identifiers
-
- 6,8-dichloro-3-4-(furan-2-carbonyl)piperazine-1-carbonyl-2H-chromen-2-one
- SR-01000294797-1
- 831209-36-0
- Z199467654
- SR-01000294797
- F1732-0112
- 6,8-dichloro-3-(4-(furan-2-carbonyl)piperazine-1-carbonyl)-2H-chromen-2-one
- 6,8-dichloro-3-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-2H-chromen-2-one
- 6,8-dichloro-3-[4-(furan-2-carbonyl)piperazine-1-carbonyl]chromen-2-one
- AKOS001268825
-
- Inchi： 1S/C19H14Cl2N2O5/c20-12-8-11-9-13(19(26)28-16(11)14(21)10-12)17(24)22-3-5-23(6-4-22)18(25)15-2-1-7-27-15/h1-2,7-10H,3-6H2
- InChI Key： RHYWLORAJGAGTI-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC2=C1OC(C(=C2)C(N1CCN(C(C2=CC=CO2)=O)CC1)=O)=O)Cl
Computed Properties
- Exact Mass: 420.0279769g/mol
- Monoisotopic Mass: 420.0279769g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 2
- Complexity: 692
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 80.1Ų
6,8-dichloro-3-4-(furan-2-carbonyl)piperazine-1-carbonyl-2H-chromen-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1732-0112-2μmol |
6,8-dichloro-3-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-2H-chromen-2-one |
831209-36-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1732-0112-5μmol |
6,8-dichloro-3-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-2H-chromen-2-one |
831209-36-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1732-0112-10μmol |
6,8-dichloro-3-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-2H-chromen-2-one |
831209-36-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1732-0112-20μmol |
6,8-dichloro-3-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-2H-chromen-2-one |
831209-36-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1732-0112-1mg |
6,8-dichloro-3-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-2H-chromen-2-one |
831209-36-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1732-0112-2mg |
6,8-dichloro-3-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-2H-chromen-2-one |
831209-36-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1732-0112-3mg |
6,8-dichloro-3-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-2H-chromen-2-one |
831209-36-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1732-0112-4mg |
6,8-dichloro-3-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-2H-chromen-2-one |
831209-36-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1732-0112-5mg |
6,8-dichloro-3-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-2H-chromen-2-one |
831209-36-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1732-0112-10mg |
6,8-dichloro-3-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-2H-chromen-2-one |
831209-36-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
6,8-dichloro-3-4-(furan-2-carbonyl)piperazine-1-carbonyl-2H-chromen-2-one Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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